Cas no 97010-18-9 (L-Proline, hexadecylester)

• Product Name: L-Proline, hexadecylester
• CAS No: 97010-18-9
• MF: C₂₁H₄₁NO₂
• MW: 339.555746793747
• CID: 808156
• Update Time: 2025-04-19

L-Proline, hexadecylester Chemical and Physical Properties

Names and Identifiers

• hexadecyl (2S)-pyrrolidine-2-carboxylate
• L-Proline, hexadecylester
• proline cetyl ester

• Inchi： 1S/C21H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24-21(23)20-17-16-18-22-20/h20,22H,2-19H2,1H3/t20-/m0/s1
• InChI Key： KHGGYADXQRSMEP-FQEVSTJZSA-N
• SMILES： O(CCCCCCCCCCCCCCCC)C([C@@H]1CCCN1)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8